Cas no 1451192-48-5 (ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1451192-48-5
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD28155609
• CID: 5061814
• PubChem ID: 14442281
• Update Time: 2026-02-28

ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate
• ethyl 1-ethyl-3-methylpyrazole-4-carboxylate

• MDL： MFCD28155609
• Inchi： 1S/C9H14N2O2/c1-4-11-6-8(7(3)10-11)9(12)13-5-2/h6H,4-5H2,1-3H3
• InChI Key： XVRCMCUXKFZVGZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN(CC)N=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• XLogP3: 1.2
• Topological Polar Surface Area: 44.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 260.1±20.0 °C at 760 mmHg
• Flash Point: 111.1±21.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate

Ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate (CAS No. 1451192-48-5): A Comprehensive Overview

Ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate (CAS No. 1451192-48-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and ester functionality, has shown promising potential in various applications, including drug discovery and synthetic chemistry. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate.

Chemical Structure and Properties

Ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate is a derivative of pyrazole, a five-membered heterocyclic compound with two nitrogen atoms. The presence of the ethyl and methyl substituents on the pyrazole ring, along with the ester group at the C4 position, imparts distinct chemical properties to this molecule. The compound is a white crystalline solid with a molecular formula of C₁₀H₁₄N₂O₂ and a molecular weight of 198.23 g/mol. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water.

The stability of ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate under various conditions is an important consideration for its use in chemical reactions and formulations. It is generally stable at room temperature but may decompose at high temperatures or in the presence of strong acids or bases. The compound also exhibits good thermal stability, making it suitable for use in high-temperature processes.

Synthesis Methods

The synthesis of ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of ethyl acetoacetate with hydrazine to form the corresponding hydrazide, followed by condensation with an appropriate aldehyde or ketone to form the pyrazole ring. The resulting pyrazole derivative can then be esterified using ethyl chloroformate or another suitable reagent to yield the final product.

An alternative approach involves the reaction of ethyl 3-methylpyrazol-5-one with ethyl bromoacetate in the presence of a base such as potassium carbonate. This method provides a straightforward route to ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate with high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalysts derived from renewable resources.

Applications in Medicinal Chemistry

Ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate has been extensively studied for its potential applications in medicinal chemistry. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The presence of the ester group in ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate adds an additional layer of complexity to its biological profile, making it a valuable scaffold for drug discovery.

In recent years, researchers have explored the use of pyrazole derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For example, studies have shown that certain pyrazole derivatives can inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, pyrazoles have been investigated for their ability to modulate GABA receptors, making them potential candidates for treating neurological disorders such as epilepsy and anxiety.

Ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate has also shown promise as a lead compound for developing novel anticancer agents. Its ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further optimization and clinical development. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells through multiple mechanisms, including disruption of mitochondrial function and activation of caspase pathways.

Clinical Trials and Future Prospects

The potential therapeutic applications of ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate have led to several ongoing clinical trials aimed at evaluating its safety and efficacy in humans. Early-phase trials have shown promising results, with the compound demonstrating favorable pharmacokinetic properties and minimal side effects at therapeutic doses.

In addition to its direct therapeutic potential, ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate serves as an important intermediate in the synthesis of more complex molecules with enhanced biological activities. Researchers are actively exploring structure–activity relationships (SAR) to identify optimal modifications that can improve potency, selectivity, and pharmacokinetic profiles.

The future prospects for ethyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate are promising, driven by ongoing advancements in synthetic methodologies and biological evaluations. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play a significant role in the development of new therapeutic agents for a variety of diseases.